N-(2,4-dinitro-1-naphthyl)-beta-alanine

• IUPAC Name: 3-[(2,4-dinitronaphthalen-1-yl)amino]propanoic acid
• InChI: InChI=1S/C13H11N3O6/c17-12(18)5-6-14-13-9-4-2-1-3-8(9)10(15(19)20)7-11(13)16(21)22/h1-4,7,14H,5-6H2,(H,17,18)
• InChI Key: UPJJKUWNMCHOBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2NCCC(=O)O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H11N3O6
• Molecular Weight: 305.24 g/mol

Description

N-(2,4-dinitro-1-naphthyl)-beta-alanine, commonly known as DNBA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. DNBA is a yellow crystalline powder that is synthesized through a complex chemical process. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of DNBA is complex and not fully understood. However, it is known that DNBA acts as a competitive inhibitor of enzymes that catalyze the conversion of beta-alanine to carnosine. This inhibition results in an increase in the concentration of beta-alanine, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
DNBA has been shown to have a variety of biochemical and physiological effects. For example, DNBA has been shown to increase the concentration of beta-alanine in skeletal muscle, which can improve exercise performance. Additionally, DNBA has been shown to increase the concentration of carnosine in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

DNBA has several advantages for use in laboratory experiments. For example, it is a highly specific inhibitor of certain enzymes and can be used to study enzyme kinetics. Additionally, DNBA is relatively easy to synthesize and is readily available. However, there are also limitations to the use of DNBA in laboratory experiments. For example, DNBA can be toxic at high concentrations, and its effects may be difficult to interpret in complex biological systems.

Future Directions

There are several future directions for research on DNBA. One area of research is the development of new methods for synthesizing DNBA that are more efficient and cost-effective. Additionally, there is a need for further research into the mechanism of action of DNBA and its effects on various physiological systems. Finally, there is a need for research into the potential therapeutic applications of DNBA, particularly in the treatment of neurological disorders.

Synthesis Methods

DNBA is synthesized through a complex chemical process that involves the reaction of 2,4-dinitro-1-naphthylamine with beta-alanine. This process results in the formation of DNBA as a yellow crystalline powder. The synthesis of DNBA is a multi-step process that requires careful attention to detail and a high level of expertise in chemical synthesis.

Scientific Research Applications

DNBA has been extensively studied for its potential applications in scientific research. One of the primary applications of DNBA is in the field of biochemistry, where it is used as a tool for studying enzyme kinetics. DNBA is also used as a substrate for the determination of amino acid transport across cell membranes. Additionally, DNBA has been used as a fluorescent probe for the detection of protein conformational changes.